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Compound of Interest

Compound Name: Hept-4-EN-6-YN-1-OL

Cat. No.: B1148483 Get Quote

Technical Overview of Hept-4-en-6-yn-1-ol
For research, scientific, and drug development professionals.

This document provides a concise summary of the fundamental molecular properties of Hept-
4-en-6-yn-1-ol, an organic compound with relevance in synthetic chemistry.

Molecular Identity and Structure
Hept-4-en-6-yn-1-ol is a polyfunctionalized unsaturated alcohol.[1] Its seven-carbon chain

features a primary alcohol at the first carbon (C1), a double bond at the fourth carbon (C4), and

a terminal triple bond at the sixth carbon (C6).[1][2] This unique arrangement of functional

groups makes it a versatile intermediate in organic synthesis.[1] The molecular formula for this

compound is C₇H₁₀O.[1][2][3]

Quantitative Molecular Data
The key quantitative data for Hept-4-en-6-yn-1-ol are summarized in the table below.

Property Value Source

Molecular Formula C₇H₁₀O PubChem[3]

Molecular Weight 110.15 g/mol PubChem[3]

IUPAC Name hept-4-en-6-yn-1-ol PubChem[3]
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Logical Structure of Hept-4-en-6-yn-1-ol
The IUPAC name "Hept-4-en-6-yn-1-ol" systematically describes the molecule's structure. The

diagram below illustrates the logical relationship between the name's components and the final

chemical structure.
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A diagram showing the breakdown of the IUPAC name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1148483#hept-4-en-6-yn-1-ol-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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